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Compound of Interest

Compound Name: N-(2-Oxoethyl)phthalimide

Cat. No.: B017646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as an in-depth technical guide for trained professionals

in research and development. The information provided is based on available safety data

sheets and scientific literature. All handling of chemical substances should be conducted by

qualified individuals in a controlled laboratory setting, adhering to all applicable safety

regulations and institutional protocols.

Introduction
Phthalimidoacetaldehyde, also known as N-(Formylmethyl)phthalimide or 2-(1,3-

dioxoisoindolin-2-yl)acetaldehyde, is a valuable intermediate in organic synthesis, particularly

in the development of pharmaceuticals and other bioactive molecules. Its aldehyde

functionality, coupled with the phthalimide protective group, makes it a versatile building block.

However, as with any reactive chemical, a thorough understanding of its potential hazards and

proper handling procedures is paramount to ensure the safety of laboratory personnel. This

guide provides a comprehensive overview of the safety and handling precautions for

Phthalimidoacetaldehyde.

Hazard Identification and Classification
Based on available safety data, Phthalimidoacetaldehyde is classified as a hazardous

substance. The primary hazards are associated with skin and eye irritation.
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GHS Hazard Classification:

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

Prevention:

P264: Wash face, hands, and any exposed skin thoroughly after handling.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

Toxicological Data
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Quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%) for Phthalimidoacetaldehyde are not readily available in the public

domain. In the absence of specific data, it is prudent to handle this compound with a high

degree of caution, assuming it may have significant toxicity.

For informational purposes, the toxicological data for structurally related compounds,

phthalimide and acetaldehyde, are presented below. It is crucial to note that this data may not

be representative of the toxicological profile of Phthalimidoacetaldehyde and should be used

for contextual understanding only.

Table 1: Toxicological Data for Phthalimide

Parameter Value Species Route

LD50 > 5000 mg/kg Rat Oral

Table 2: Toxicological Data for Acetaldehyde

Parameter Value Species Route

LC50 13,300 ppm Rat Inhalation (4 hours)

LD50 661 mg/kg Rat Oral

Experimental Protocols and Handling Procedures
Due to the lack of specific, published experimental protocols for handling

Phthalimidoacetaldehyde, the following section outlines a general standard operating

procedure for handling a hazardous chemical powder in a laboratory setting. These should be

adapted to specific laboratory conditions and in accordance with institutional safety guidelines.

Engineering Controls
Work with Phthalimidoacetaldehyde should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.[1]
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Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[1]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[1]

Skin Protection: A lab coat and full-length pants should be worn.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Inspect gloves for

any signs of degradation or puncture before use.[1]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.[1]

General Handling Workflow
The following diagram illustrates a standard workflow for handling a hazardous chemical

powder like Phthalimidoacetaldehyde.
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General Workflow for Handling Phthalimidoacetaldehyde
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General laboratory workflow for handling a hazardous powder.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures
Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

sealed container for disposal. Clean the spill area with a suitable solvent and then wash with

soap and water.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Follow institutional procedures for large

chemical spills.

Fire: Use a dry chemical, carbon dioxide, or foam extinguisher.[1]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention.[1]

Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Strong oxidizing agents.
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Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.

Logical Relationship for Risk Assessment
The following diagram illustrates the logical relationship for a risk assessment when working

with Phthalimidoacetaldehyde.

Risk Assessment Logic for Phthalimidoacetaldehyde
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Logical flow for assessing and mitigating risks.

Conclusion
Phthalimidoacetaldehyde is a valuable research chemical that requires careful handling due to

its irritant properties. While specific quantitative toxicological data is limited, a conservative

approach to safety, including the consistent use of appropriate engineering controls and

personal protective equipment, is essential. By adhering to the guidelines outlined in this

technical guide and all relevant institutional and regulatory protocols, researchers can work

safely with this compound to advance their scientific and drug development objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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